(2-Fluorophenyl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone

• IUPAC Name: (2-fluorophenyl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone
• InChI: InChI=1S/C19H18FNO/c20-17-9-5-4-8-16(17)18(22)21-12-19(13-21)10-15(11-19)14-6-2-1-3-7-14/h1-9,15H,10-13H2
• InChI Key: AGHJLKNBXGZYRI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CN(C2)C(=O)C3=CC=CC=C3F)C4=CC=CC=C4
• Molecular Formula: C19H18FNO
• Molecular Weight: 295.3 g/mol

Description

The compound “(2-Fluorophenyl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone” is a complex organic molecule. It contains a fluorophenyl group, a phenyl group, and a methanone group, all attached to a spirocyclic structure. Spirocyclic compounds are a type of cyclic compound, or a compound in which one or more series of atoms in the compound is connected to form a ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl and phenyl groups are aromatic rings, which contribute to the stability of the molecule. The methanone group is a type of carbonyl group, which is polar and can participate in various chemical reactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The fluorine atom in the fluorophenyl group is highly electronegative, which could make this part of the molecule reactive. The carbonyl group in the methanone group is also typically quite reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of functional groups, and the presence of any charges.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research. Such compounds can have a wide range of applications, from pharmaceuticals to materials science. Future research could explore the synthesis, properties, and potential applications of this compound.